Cas no 2229524-55-2 (1-(5-Bromo-3-methylfuran-2-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(5-Bromo-3-methylfuran-2-yl)cyclopentane-1-carboxylic acid
• CAS No: 2229524-55-2
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 5767040
• PubChem ID: 165671679
• Update Time: 2025-06-08

1-(5-Bromo-3-methylfuran-2-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2229524-55-2
• 1-(5-bromo-3-methylfuran-2-yl)cyclopentane-1-carboxylic acid
• EN300-1913976
• 1-(5-Bromo-3-methylfuran-2-yl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C11H13BrO3/c1-7-6-8(12)15-9(7)11(10(13)14)4-2-3-5-11/h6H,2-5H2,1H3,(H,13,14)
• InChI Key： NJQLFRCMTIAFHM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2(C(=O)O)CCCC2)O1

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(5-Bromo-3-methylfuran-2-yl)cyclopentane-1-carboxylic acid

Comprehensive Analysis of 1-(5-Bromo-3-methylfuran-2-yl)cyclopentane-1-carboxylic acid (CAS No. 2229524-55-2)

In the realm of organic chemistry and pharmaceutical research, 1-(5-Bromo-3-methylfuran-2-yl)cyclopentane-1-carboxylic acid (CAS No. 2229524-55-2) has emerged as a compound of significant interest. This cyclopentane-carboxylic acid derivative features a brominated furan moiety, which contributes to its unique chemical properties and potential applications. Researchers are increasingly exploring its utility in drug discovery, medicinal chemistry, and material science, making it a focal point in contemporary scientific discussions.

The structural complexity of 1-(5-Bromo-3-methylfuran-2-yl)cyclopentane-1-carboxylic acid offers a versatile platform for synthetic modifications. Its furan ring and cyclopentane backbone provide opportunities for creating novel analogs with tailored biological activities. Recent studies highlight its potential as a building block for designing small-molecule inhibitors and bioactive compounds, addressing growing demands in targeted therapy development.

One of the most searched questions regarding this compound revolves around its synthesis methods and purity standards. Advanced techniques such as HPLC purification and NMR characterization are critical for ensuring the quality of CAS No. 2229524-55-2. Laboratories worldwide prioritize these protocols to meet the stringent requirements of pharmaceutical-grade compounds, aligning with industry trends toward precision chemistry.

From an application perspective, 1-(5-Bromo-3-methylfuran-2-yl)cyclopentane-1-carboxylic acid is gaining traction in catalysis research and polymer chemistry. Its electron-rich furan component enables participation in cross-coupling reactions, a hot topic in green chemistry initiatives. Additionally, its potential role in biodegradable materials aligns with global sustainability goals, resonating with environmentally conscious researchers.

Safety and handling protocols for this compound are another area of frequent inquiry. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain stability. This emphasis on best practices reflects the broader shift toward responsible chemical management in academic and industrial settings.

In summary, 1-(5-Bromo-3-methylfuran-2-yl)cyclopentane-1-carboxylic acid represents a compelling case study at the intersection of structural innovation and applied chemistry. Its multifaceted applications—from drug design to sustainable materials—position it as a valuable asset in modern scientific endeavors. As research progresses, this compound is poised to address key challenges in molecular engineering and functional material development.